Cas no 1423803-24-0 (6-(4-Aminophenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxamide)

• Product Name: 6-(4-Aminophenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxamide
• CAS No: 1423803-24-0
• Molecular Formula: C₂₀H₁₉N₅O₃
• Molecular Weight: 377.396563768387
• CID: 4557262

6-(4-Aminophenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxamide Properties

Names and Identifiers

• 3-((5-((3,4-dihydroxy-6-methyl-5-((4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl)amino)tetrahydro-2H-pyran-2-yl)oxy)-3,4-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-5-(hydroxymethyl)tetrahydro-2H-pyran-2,4,5-triol
• 6-(4-aminophenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
• 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide, 6-(4-aminophenyl)-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-
• 6-(4-Aminophenyl)-1-(4-methoxyphenyl)-7-oxo-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide

• InChIKey： XCPQKBPJQOKFMI-UHFFFAOYSA-N
• Inchi： 1S/C20H19N5O3/c1-28-15-8-6-14(7-9-15)25-18-16(17(23-25)19(22)26)10-11-24(20(18)27)13-4-2-12(21)3-5-13/h2-9H,10-11,21H2,1H3,(H2,22,26)
• SMILES： C1CC2C(C(=O)N)=NN(C3C=CC(OC)=CC=3)C=2C(=O)N1C1C=CC(N)=CC=1

Computed Properties

• Exact Mass: 377.148789g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 377.148789g/mol
• Heavy Atom Count: 28
• Complexity: 586
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 117
• Molecular Weight: 377.4g/mol